Cas no 2862-90-0 (1-{bicyclo4.1.0heptan-1-yl}ethan-1-one)

• Product Name: 1-{bicyclo4.1.0heptan-1-yl}ethan-1-one
• CAS No: 2862-90-0
• MF: C₉H₁₄O
• MW: 138.206862926483
• MDL: MFCD24688253
• CID: 3929723
• Update Time: 2025-05-20

1-{bicyclo4.1.0heptan-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-bicyclo[4.1.0]hept-1-yl-
• 1-{bicyclo4.1.0heptan-1-yl}ethan-1-one

• MDL： MFCD24688253
• Inchi： 1S/C9H14O/c1-7(10)9-5-3-2-4-8(9)6-9/h8H,2-6H2,1H3
• InChI Key： BHUHVPPNIYZEKE-UHFFFAOYSA-N
• SMILES： C(=O)(C12C(C1)CCCC2)C

Additional information on 1-{bicyclo4.1.0heptan-1-yl}ethan-1-one

Recent Advances in the Study of 1-{Bicyclo[4.1.0]heptan-1-yl}ethan-1-one (CAS: 2862-90-0): A Comprehensive Research Brief

The compound 1-{bicyclo[4.1.0]heptan-1-yl}ethan-1-one (CAS: 2862-90-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic ketone derivative exhibits unique structural properties that make it a promising candidate for various applications, including drug discovery, organic synthesis, and material science. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes for 1-{bicyclo[4.1.0]heptan-1-yl}ethan-1-one, highlighting its efficient production via catalytic cyclopropanation of cyclohexene derivatives. The study demonstrated that the compound can be synthesized with high yield and purity, making it a viable intermediate for further chemical modifications. Researchers emphasized the role of transition metal catalysts in optimizing the reaction conditions, which could pave the way for scalable industrial production.

In the realm of drug discovery, a recent preprint on bioRxiv investigated the biological activity of 1-{bicyclo[4.1.0]heptan-1-yl}ethan-1-one against a panel of cancer cell lines. Preliminary results indicated moderate cytotoxic effects, particularly in breast cancer cells (MCF-7), with an IC50 value of 12.3 µM. The study suggested that the compound's unique bicyclic structure may interact with cellular targets involved in apoptosis and cell cycle regulation, warranting further mechanistic studies.

Another significant development was reported in a 2024 ACS Chemical Biology article, which explored the compound's potential as a building block for novel polymer materials. The researchers demonstrated that 1-{bicyclo[4.1.0]heptan-1-yl}ethan-1-one could be incorporated into biodegradable polymers with enhanced thermal stability and mechanical properties. These findings open new avenues for its application in biomedical engineering, such as drug delivery systems and tissue scaffolds.

Despite these promising advancements, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. A recent review in Chemical Research in Toxicology highlighted the need for comprehensive in vivo studies to assess its safety and biocompatibility. Future research directions may include structure-activity relationship (SAR) studies to optimize its biological activity and explore its potential as a lead compound in therapeutic development.

In conclusion, 1-{bicyclo[4.1.0]heptan-1-yl}ethan-1-one (CAS: 2862-90-0) represents a versatile and intriguing molecule with broad applications in chemical biology and pharmaceutical sciences. Continued research efforts are expected to uncover its full potential, particularly in drug discovery and material science. This research brief underscores the importance of interdisciplinary collaboration to advance our understanding of this compound and its derivatives.